Cas no 849925-03-7 (4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine)

• Product Name: 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine
• CAS No: 849925-03-7
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• MDL: MFCD03426082
• CID: 716775
• PubChem ID: 2761149
• Update Time: 2025-05-27

4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Methylsulfonyl)phenyl)-5-(piperidin-4-yl)-1,2,4-oxadiazole
• 3-(4-methylsulfonylphenyl)-5-piperidin-4-yl-1,2,4-oxadiazole
• 4-[3-[4-(methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl]Piperidine
• 4-{3-[4-(Methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine
• 4-{3-[4-(METHYLSULFONYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}-PIPERIDINE
• Piperidine,4-[3-[4-(methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl]-
• 4-{3-[4-(Methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-5-yl}-piperidine
• 3-[4-(Methylsulfonyl)phenyl]-5-(4-piperidyl)-1,2,4-oxadiazole
• 4-{3-[4-(Methylsulphonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine
• 3-[4-(Methylsulphonyl)phenyl]-5-(piperidin-4-yl)-1,2,4-oxadiazole
• 4-{3-[4-(Methylsulphonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine 95+%
• Piperidine, 4-[3-[4-(methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl]-
• 3-[4-(Methylsulfonyl)phenyl]-5-
• 4-[3-(4-methanesulfonylphenyl)-1,2,4-oxadiazol-5-yl]piperidine
• SCHEMBL14894431
• ZIB92503
• 849925-03-7
• Peakdale1_002538
• DB-076195
• 4-{3-[4-(Methylsulphonyl)phenyl]-1,2,4-oxadiazole-5-yl}piperidine
• OPQYOULELHGKEU-UHFFFAOYSA-N
• DTXSID00375583
• SR-01000385615-1
• 4-(3-[4-(methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl)piperidine, AldrichCPR
• CS-0314518
• 4-(3-[4-(methylsulfonyl)phenyl-]1,2,4-oxadiazol-5-yl]piperidine
• PS-7097
• MFCD03426082
• 4-(3-[4-(methylsulfonyl)phenyl]-1,2,4-oxadiazol-5-yl)piperidine
• AKOS002677038
• SR-01000385615
• 4-{3-[4-(Methanesulfonyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine
• HMS525D08
• 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine

• MDL： MFCD03426082
• Inchi： 1S/C14H17N3O3S/c1-21(18,19)12-4-2-10(3-5-12)13-16-14(20-17-13)11-6-8-15-9-7-11/h2-5,11,15H,6-9H2,1H3
• InChI Key： OPQYOULELHGKEU-UHFFFAOYSA-N
• SMILES： N1CCC(C2ON=C(C3=CC=C(S(C)(=O)=O)C=C3)N=2)CC1

Computed Properties

• Exact Mass: 307.09900
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.47000
• LogP: 3.01670

4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine Security Information

• HazardClass：IRRITANT

Additional information on 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine

Research Brief on 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine (CAS: 849925-03-7): Recent Advances and Applications

The compound 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine (CAS: 849925-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine as a promising scaffold for the development of novel anti-inflammatory and analgesic agents. The presence of the 1,2,4-oxadiazole ring and the methylsulfonylphenyl moiety contributes to its ability to modulate key inflammatory pathways, such as the COX-2 and NF-κB signaling cascades. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2, with IC50 values in the nanomolar range.

In addition to its anti-inflammatory properties, 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine has shown potential in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound can induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study further suggested that the compound's ability to cross the blood-brain barrier makes it a candidate for the treatment of glioblastoma and other CNS malignancies.

The synthesis of 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine has also been optimized in recent years. A 2022 publication in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that utilizes microwave-assisted cyclization, significantly reducing reaction times and improving purity. This advancement is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or structural modifications to improve its metabolic stability. Additionally, more comprehensive toxicological assessments are required to evaluate its safety profile.

In conclusion, 4-{3-4-(Methylsulphonyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine (CAS: 849925-03-7) represents a versatile chemical entity with multiple therapeutic applications. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its potential in various disease models. The compound's unique structural features and biological activities position it as a valuable candidate for future drug development programs in inflammation, pain management, and oncology.